![molecular formula C18H21NO4S2 B2812604 (1R,5S)-3-(methylsulfonyl)-8-(naphthalen-1-ylsulfonyl)-8-azabicyclo[3.2.1]octane CAS No. 1706404-21-8](/img/structure/B2812604.png)
(1R,5S)-3-(methylsulfonyl)-8-(naphthalen-1-ylsulfonyl)-8-azabicyclo[3.2.1]octane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(1R,5S)-3-(methylsulfonyl)-8-(naphthalen-1-ylsulfonyl)-8-azabicyclo[3.2.1]octane is a chemical compound that has gained significant interest in scientific research due to its potential therapeutic applications. This compound belongs to the class of bicyclic compounds and has a unique structure that makes it an attractive target for drug development.2.1]octane.
Mechanism of Action
The mechanism of action of (1R,5S)-3-(methylsulfonyl)-8-(naphthalen-1-ylsulfonyl)-8-azabicyclo[3.2.1]octane is based on its ability to bind to the dopamine transporter. This binding prevents the reuptake of dopamine, leading to an increase in dopamine levels in the brain. This increase in dopamine levels may result in a decrease in drug-seeking behavior, making this compound a potential treatment for addiction.
Biochemical and Physiological Effects
Studies have shown that this compound has several biochemical and physiological effects. One of the most significant effects is its ability to increase dopamine levels in the brain. This increase in dopamine levels may result in a decrease in drug-seeking behavior, making this compound a potential treatment for addiction.
Advantages and Limitations for Lab Experiments
One of the advantages of using (1R,5S)-3-(methylsulfonyl)-8-(naphthalen-1-ylsulfonyl)-8-azabicyclo[3.2.1]octane in lab experiments is its high affinity for the dopamine transporter. This makes it an attractive target for drug development. However, one of the limitations is the lack of information regarding its safety and efficacy in humans. Further studies are needed to determine the safety and efficacy of this compound in humans.
Future Directions
There are several future directions for the research of (1R,5S)-3-(methylsulfonyl)-8-(naphthalen-1-ylsulfonyl)-8-azabicyclo[3.2.1]octane. One of the most promising areas of research is its use as a potential treatment for addiction. Further studies are needed to determine the safety and efficacy of this compound in humans. Another area of future research is its potential use as a treatment for other neurological disorders, such as Parkinson's disease and schizophrenia. Additionally, further studies are needed to determine the optimal dosage and administration of this compound for therapeutic applications.
Conclusion
In conclusion, this compound is a chemical compound that has gained significant interest in scientific research due to its potential therapeutic applications. Its unique structure and high affinity for the dopamine transporter make it an attractive target for drug development. Further studies are needed to determine the safety and efficacy of this compound in humans and its potential use as a treatment for addiction and other neurological disorders.
Synthesis Methods
The synthesis of (1R,5S)-3-(methylsulfonyl)-8-(naphthalen-1-ylsulfonyl)-8-azabicyclo[3.2.1]octane has been reported in several scientific studies. One of the most common methods involves the reaction of naphthalene-1-sulfonyl chloride with (1R,5S)-8-azabicyclo[3.2.1]oct-3-ene-2,5-dione in the presence of sodium hydride and dimethyl sulfoxide. The resulting product is then treated with methylsulfonyl chloride to obtain this compound.
Scientific Research Applications
(1R,5S)-3-(methylsulfonyl)-8-(naphthalen-1-ylsulfonyl)-8-azabicyclo[3.2.1]octane has been extensively studied for its potential therapeutic applications. One of the most promising areas of research is its use as a potential treatment for addiction. Studies have shown that this compound has a high affinity for the dopamine transporter, which plays a crucial role in the development of addiction. By binding to the dopamine transporter, this compound may prevent the reuptake of dopamine, leading to a decrease in drug-seeking behavior.
Properties
IUPAC Name |
3-methylsulfonyl-8-naphthalen-1-ylsulfonyl-8-azabicyclo[3.2.1]octane |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO4S2/c1-24(20,21)16-11-14-9-10-15(12-16)19(14)25(22,23)18-8-4-6-13-5-2-3-7-17(13)18/h2-8,14-16H,9-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UVKSGYGDWUQKKF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1CC2CCC(C1)N2S(=O)(=O)C3=CC=CC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.